Cas no 862793-35-9 (2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-1,3-oxazol-5-amine)

2-(Furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-1,3-oxazol-5-amine is a structurally complex heterocyclic compound featuring a furan-oxazole core with a morpholine-propylamine side chain and a toluenesulfonyl substituent. This molecule exhibits potential as an intermediate in medicinal chemistry, particularly in the development of bioactive agents due to its multifunctional pharmacophore. The presence of the morpholine moiety enhances solubility and bioavailability, while the sulfonyl group may contribute to binding affinity in target interactions. Its oxazole ring provides a stable scaffold for further derivatization. The compound is suited for research applications in drug discovery, where its unique combination of functional groups could be leveraged for probing enzyme inhibition or receptor modulation.
2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-1,3-oxazol-5-amine structure
862793-35-9 structure
Product Name:2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-1,3-oxazol-5-amine
CAS No:862793-35-9
MF:C21H25N3O5S
MW:431.505304098129
CID:5421699
Update Time:2025-06-09

2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(furan-2-yl)-4-(4-methylphenyl)sulfonyl-N-(3-morpholin-4-ylpropyl)-1,3-oxazol-5-amine
    • 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-1,3-oxazol-5-amine
    • Inchi: 1S/C21H25N3O5S/c1-16-5-7-17(8-6-16)30(25,26)21-20(29-19(23-21)18-4-2-13-28-18)22-9-3-10-24-11-14-27-15-12-24/h2,4-8,13,22H,3,9-12,14-15H2,1H3
    • InChI Key: QDVIRFAWIOOREC-UHFFFAOYSA-N
    • SMILES: O1C(NCCCN2CCOCC2)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1=CC=CO1

2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-1,3-oxazol-5-amine Pricemore >>

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Additional information on 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-1,3-oxazol-5-amine

Introduction to 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-1,3-oxazol-5-amine and Its Significance in Modern Chemical Biology

2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-1,3-oxazol-5-amine, identified by its CAS number 862793-35-9, is a sophisticated organic compound that has garnered considerable attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular architecture, combines a furan moiety with a 4-methylbenzenesulfonyl group, linked via a propyl chain to an N-substituted morpholine and an oxazole ring. Such structural features make it a promising candidate for further exploration in drug discovery and molecular interactions.

The furan ring in this molecule is a key pharmacophore, known for its ability to interact with biological targets in various ways. Its aromaticity and electron-rich nature allow it to engage in hydrogen bonding and π-stacking interactions, which are crucial for the design of high-affinity ligands. The presence of the 4-methylbenzenesulfonyl group enhances the compound's solubility and lipophilicity, making it more amenable to biological assays. Additionally, the morpholine moiety contributes to its stability and bioavailability, while the oxazole ring adds another layer of functional diversity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies suggest that the combination of these structural elements in 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-1,3-oxazol-5-amine could lead to novel interactions with biological targets, particularly enzymes and receptors involved in metabolic pathways. This has opened up new avenues for therapeutic intervention in areas such as oncology, inflammation, and neurodegenerative diseases.

In the context of drug development, the synthesis of this compound represents a significant achievement. The multi-step synthetic route involves strategic functional group transformations that highlight the expertise of organic chemists in designing complex molecules. The use of advanced catalytic methods has not only improved yield but also reduced the environmental impact of the synthesis process. Such innovations are critical for sustainable pharmaceutical manufacturing.

Furthermore, the chemical properties of 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-1,3-oxazol-5-amine make it an attractive scaffold for structure-based drug design. High-resolution crystal structures of its complexes with biological targets have provided valuable insights into its mechanism of action. These insights are being leveraged to develop next-generation drugs with improved efficacy and reduced side effects.

The role of this compound in preclinical studies is also noteworthy. Researchers have demonstrated its potential as an inhibitor of key enzymes implicated in disease pathways. For instance, preliminary data suggest that it may interfere with the activity of enzymes involved in cancer cell proliferation and survival. While further studies are needed to confirm these findings, they underscore the compound's therapeutic promise.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-y]propyl]-1,3 oxazol -5 -amine. Predictive models have been trained on vast datasets to identify molecular fragments that are likely to exhibit desirable biological activities. The structural features predicted by these models have guided synthetic chemists in designing molecules with enhanced potency and selectivity.

The future directions for research on this compound are multifaceted. Investigating its interactions with other biological targets is one area of focus, as expanding its spectrum of activity could lead to broader therapeutic applications. Additionally, exploring derivatives of this molecule could uncover novel analogs with improved pharmacokinetic profiles.

The development of novel synthetic methodologies is another critical aspect. Innovations in catalysis and green chemistry could further optimize the production process, making it more efficient and environmentally friendly. Such advancements are essential for scaling up production and ensuring accessibility for clinical use.

In conclusion, 2 -( furan - 2 - yl ) - 4 -( 4 - methylbenzenesulfonyl ) - N - 3 - ( morpholin - 4 - y l ) prop y l - 1 , 3 ox azol - 5 - am ine ( CAS no . 862793 - 35 - 9 ) represents a significant milestone in chemical biology research . Its unique structural features , coupled with promising preclinical data , position it as a valuable tool for understanding biological mechanisms and developing new therapeutics . As research continues to evolve , this compound is likely to play an increasingly important role in advancing our understanding of disease processes and improving patient care .

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